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Introduction

Antisense oligonucleotides (ASOs) represent a powerful therapeutic modality for the targeted
modulation of gene expression. However, the efficient and specific delivery of ASOs to target
tissues remains a critical challenge. The conjugation of ASOs with N-acetylgalactosamine
(GalNACc) ligands has emerged as a highly effective strategy for targeted delivery to
hepatocytes in the liver. This is mediated by the high-affinity interaction between GalNAc and
the asialoglycoprotein receptor (ASGPR), which is abundantly expressed on the surface of
hepatocytes.[1] This receptor-mediated endocytosis facilitates the internalization of the
GalNAc-ASO conjugate, leading to enhanced potency and a wider therapeutic index.[1]

GalNACc-L96 is a triantennary GalNAc ligand connected to a linker, designed for efficient
conjugation to oligonucleotides. Its structure is optimized for high-affinity binding to the ASGPR,
making it a valuable tool for the development of liver-targeted ASO therapeutics. These
application notes provide detailed protocols for the synthesis, in vitro evaluation, and in vivo
assessment of GalNAc-L96-conjugated ASOs.

Signaling Pathway and Experimental Workflows
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Cellular Uptake and Mechanism of Action of GalNAc-L96-ASO Conjugates
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GalNACc-L96-ASO Synthesis Workflow
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In Vitro ASO Activity Assessment Workflow
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In Vivo ASO Efficacy Study Design
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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